Cas no 82885-69-6 (2-Propenoic acid, 3-(3-(3-(4-chlorophenyl)-1-oxo-2-propenyl)phenyl)-, (E,E)-)

• Product name: 2-Propenoic acid, 3-(3-(3-(4-chlorophenyl)-1-oxo-2-propenyl)phenyl)-, (E,E)-
• CAS No: 82885-69-6
• MF: C₁₈H₁₃ClO₃
• MW: 312.747024297714
• CID: 988306
• PubChem ID: 6448151

2-Propenoic acid, 3-(3-(3-(4-chlorophenyl)-1-oxo-2-propenyl)phenyl)-, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-(3-(4-chlorophenyl)-1-oxo-2-propenyl)phenyl)-, (E,E)-
• (E)-3-[3-[(E)-3-(4-chlorophenyl)prop-2-enoyl]phenyl]prop-2-enoic acid
• (E,E)-3-(3-(3-(4-Chlorophenyl)-1-oxo-2-propenyl)phenyl)-2-propenoic acid
• SCHEMBL11185094
• 2-Propenoic acid, 3-(3-(3-(4-chlorophenyl)-1-oxo-2-propenyl)phenyl)-, (E,E)-
• 82885-69-6

• Inchi： InChI=1S/C18H13ClO3/c19-16-8-4-13(5-9-16)6-10-17(20)15-3-1-2-14(12-15)7-11-18(21)22/h1-12H,(H,21,22)/b10-6+,11-7+
• InChI Key： AZKCOFASXHCXJZ-JMQWPVDRSA-N
• SMILES： C1=CC(=CC(=C1)C(=O)C=CC2=CC=C(C=C2)Cl)C=CC(=O)O

Computed Properties

• Exact Mass: 312.0553220g/mol
• Monoisotopic Mass: 312.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54.4Ų